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An In-depth Technical Guide to the Chemical Properties of 4-Octylaniline

Foreword

Prepared for researchers, chemists, and drug development professionals, this guide offers a
comprehensive exploration of 4-octylaniline (CAS No. 16245-79-7). As a substituted aniline,
this compound possesses a unique combination of properties conferred by its aromatic amino
group and the long, lipophilic octyl chain. This duality makes it a valuable intermediate in
various synthetic applications, from materials science to the synthesis of complex organic
molecules. This document moves beyond a simple recitation of data, aiming to provide a
Senior Application Scientist's perspective on the causality behind its chemical behavior, its
synthesis, and its practical handling.

Molecular Identity and Physicochemical Profile

4-Octylaniline is an organic compound characterized by an octyl group substituted at the para-
position of an aniline ring.[1][2] This structure dictates its physical and chemical properties,
blending the reactivity of an aromatic amine with the solubility characteristics of a long-chain
alkane.
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Structure and Identifiers

The fundamental structure is key to understanding its reactivity and interactions. The electron-
donating amino group activates the aromatic ring, while the bulky, non-polar octyl chain
influences its physical state, solubility, and steric hindrance in reactions.

Caption: Molecular Structure of 4-Octylaniline.

Physicochemical Data

The physical properties of 4-octylaniline are summarized below. Its high boiling point is
consistent with its molecular weight, and its insolubility in water is expected due to the large
hydrophobic octyl group.[3][4] It is, however, soluble in common organic solvents like ethanol
and acetone.[3]
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Property Value Source(s)

CAS Number 16245-79-7 [LI[21031[41[5]

Molecular Formula C1aH23N [1][2][4]

Molecular Weight 205.34 g/mol [1112]14]
Colorless to pale yellow or

Appearance orange liquid; may be a [3161[7]
powder or lump

Melting Point 17 °C [4]6][7]

o _ ~300-311 °C (at 760 mmHg);

Boiling Point [31[41[6]1[7]
175 °C (at 13 mmHg)

Density 0.898 g/mL at 25 °C [417]

Refractive Index (n20/D) 1.516 [4171

Water Solubility Insoluble 3114171

pKa

4.96 + 0.10 (Predicted)

[3]4]

Storage Conditions

Room temperature, in a dark
place, under an inert

atmosphere

[31141(7]

Synthesis and Purification

From a practical standpoint, a reliable synthesis is paramount. While several routes to 4-

octylaniline exist, a common and effective laboratory-scale method involves a two-step

process starting from n-octylbenzene. This method is reported to produce better yields

compared to the high-temperature reaction of aniline with 1-octanol.[8]

Synthetic Workflow: Nitration-Reduction Route

The rationale for this two-step approach is its reliability and the commercial availability of the

starting material. The nitration step introduces a nitro group, which is a versatile precursor to

the amine. The subsequent reduction is a standard and high-yielding transformation.
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Caption: Workflow for the synthesis of 4-octylaniline.

Experimental Protocol: Synthesis from n-Octylbenzene

This protocol is based on the established method of nitrating an alkylbenzene followed by
reduction.[8] The choice of tin and hydrochloric acid for the reduction is a classic, robust
method for converting aromatic nitro compounds to anilines.
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Step 1: Nitration of n-Octylbenzene

Setup: In a flask equipped with a magnetic stirrer and a dropping funnel, cool a mixture of
concentrated sulfuric acid and concentrated nitric acid in an ice bath.

Addition: Slowly add n-octylbenzene to the cooled acid mixture via the dropping funnel,
ensuring the temperature is maintained below 10 °C. The exothermicity of the reaction
necessitates slow addition and efficient cooling to prevent over-nitration and side reactions.

Reaction: After the addition is complete, allow the mixture to stir at room temperature for
several hours to ensure the reaction goes to completion.

Workup: Carefully pour the reaction mixture over crushed ice. The nitrated product, being
organic, will separate. Extract the product with a suitable organic solvent (e.g., diethyl ether),
wash the organic layer with water and brine, and dry it over anhydrous sodium sulfate.

Isolation: Remove the solvent under reduced pressure to yield crude 4-nitrooctylbenzene.

Step 2: Reduction to 4-Octylaniline

Setup: In a round-bottom flask, place the crude 4-nitrooctylbenzene, granulated tin, and
ethanol.

Addition: Heat the mixture and add concentrated hydrochloric acid portion-wise. The reaction
is exothermic and will proceed vigorously.

Reaction: After the addition, continue to heat the mixture under reflux until the reaction is
complete (monitored by TLC).

Workup: Cool the reaction mixture and make it strongly alkaline by adding a concentrated
sodium hydroxide solution. This step is crucial as it deprotonates the anilinium salt and
precipitates tin salts.

Extraction: Extract the liberated 4-octylaniline with an organic solvent. Wash the combined
organic layers with water and dry over a suitable drying agent.
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« Purification: The final product is purified by vacuum distillation to yield pure 4-octylaniline as
a colorless or pale yellow liquid.[8] Distillation is essential to remove any non-volatile
impurities and unreacted starting material.[3]

Spectroscopic Characterization

Structural elucidation and purity confirmation rely on a combination of spectroscopic
techniques. The data presented here are based on typical values and spectral databases for 4-
octylaniline.[1][2]

Overview of Spectroscopic Data

The combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and
Mass Spectrometry (MS) provides a complete picture of the molecule's structure.[9][10][11][12]

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b091056/docs?utm_src=pdf-body#4-octylaniline-chemical-properties
https://pubmed.ncbi.nlm.nih.gov/18964863/
https://pubmed.ncbi.nlm.nih.gov/18964863/
https://www.benchchem.com/product/b091056/docs?utm_src=pdf-body#4-octylaniline-chemical-properties
https://www.benchchem.com/product/b091056/docs?utm_src=pdf-body#4-octylaniline-chemical-properties
https://webbook.nist.gov/cgi/formula?ID=C16245797&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/85346
https://www.lehigh.edu/~kjs0/carey-13.PDF
https://www.youtube.com/watch?v=QSztChmDY44
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://www.universalclass.com/articles/science/organic-chemistry/nmr-mass-spectrometry-and-infrared-spectroscopy.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Technique Key Observations

Signals in the aromatic region (typically 6.5-7.5
ppm) showing a para-substitution pattern (two
doublets). Aliphatic signals for the octyl chain,

1H NMR including a characteristic triplet for the terminal
methyl group (~0.9 ppm) and a triplet for the
benzylic CHz group (~2.5 ppm). A broad singlet
for the NHz protons.[2]

Four signals in the aromatic region, confirming

para-substitution.[13] Multiple signals in the
13C NMR _ _ _ _ _

aliphatic region corresponding to the eight

carbons of the octyl chain.[2]

Characteristic N-H stretching bands for a
primary amine (two bands in the 3300-3500
cm~1 region). C-H stretching for aromatic
(~3000-3100 cm~1) and aliphatic (~2850-2960
cm~1) groups. C=C stretching bands in the
aromatic region (1500-1600 cm~1).[1][2][11]

IR Spectroscopy

A molecular ion (M*) peak at m/z = 205. The
base peak is often observed at m/z = 106,

Mass Spectrometry (EI) corresponding to the loss of a heptyl radical ([M-
C7Has]™), which is a characteristic fragmentation

for alkyl anilines.[1][2]

Chemical Reactivity and Applications

The utility of 4-octylaniline stems from the reactivity of its two key functional domains: the
aniline moiety and the octyl chain. It is primarily used as a versatile intermediate in organic
synthesis.[3]

Reactivity of the Aniline Moiety

The amino group is a strong activating, ortho-, para-directing group for electrophilic aromatic
substitution. Given the para-position is blocked by the octyl group, substitutions (e.qg.,
halogenation, nitration) will be directed to the ortho positions (positions 2 and 6 relative to the

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/85346
https://www.youtube.com/watch?v=uLaeNOpBN5g
https://pubchem.ncbi.nlm.nih.gov/compound/85346
https://webbook.nist.gov/cgi/formula?ID=C16245797&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/85346
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://webbook.nist.gov/cgi/formula?ID=C16245797&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/85346
https://www.benchchem.com/product/b091056/docs?utm_src=pdf-body#4-octylaniline-chemical-properties
https://wap.guidechem.com/encyclopedia/4-n-octylaniline-dic18919.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

amino group). The amino group itself can undergo standard reactions such as acylation,
alkylation, and diazotization to form diazonium salts, which are highly versatile intermediates
for introducing a wide range of functional groups onto the aromatic ring.

Influence of the Octyl Chain

The long alkyl chain imparts significant lipophilicity to the molecule. This property is exploited in
applications such as:

o Extraction: It has been used as an extractant for recovering microgram quantities of
ruthenium(1V) from halide media.

o Material Science: Micrometer-sized droplets of 4-octylaniline have been shown to exhibit
self-propelled motion when containing an amphiphilic catalyst, highlighting its potential use in
dynamic soft matter systems.[14]

o Precursor for Biologically Active Molecules: Its structure makes it a suitable building block for
complex molecules. For instance, it has been used in the synthesis of selective
benzimidazole-based analogs of sphingosine-1-phosphate, a signaling lipid involved in
numerous physiological processes.

Safety and Handling

Proper handling of 4-octylaniline is essential due to its potential hazards. The information is
derived from aggregated GHS data and safety data sheets.[2]

e Hazards: The compound is irritating to the eyes, respiratory system, and skin.[2][4] It may be
harmful if swallowed or in contact with skin.[2] A significant hazard is its high toxicity to
aguatic life with long-lasting effects.[2]

e Precautions for Safe Handling:
o Avoid all personal contact, including inhalation of vapors or mists.[15][16]
o Use in a well-ventilated area.[15]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[15][16]
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o Wash hands thoroughly after handling.[16]

o Avoid release to the environment.

o Storage: Keep the container tightly closed and store in a dry, well-ventilated place.[16] Store
under an inert atmosphere and away from light.[4][7]

Conclusion

4-Octylaniline is a compound of significant interest due to its bifunctional nature. Its chemical
properties, governed by the interplay between the aromatic amine and the aliphatic chain,
make it a valuable intermediate in diverse fields. A thorough understanding of its synthesis,
reactivity, and handling, as detailed in this guide, is crucial for its effective and safe utilization in
research and development. Further investigation into its applications, particularly in medicinal
chemistry and materials science, is warranted.[3]
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e To cite this document: BenchChem. [4-Octylaniline chemical properties]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b091056/docs#4-
octylaniline-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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